molecular formula C17H25N5O3 B5679958 2-[2-(4-acetyl-1,4-diazepan-1-yl)-2-oxoethyl]-5-pyrrolidin-1-ylpyridazin-3(2H)-one

2-[2-(4-acetyl-1,4-diazepan-1-yl)-2-oxoethyl]-5-pyrrolidin-1-ylpyridazin-3(2H)-one

Cat. No. B5679958
M. Wt: 347.4 g/mol
InChI Key: CWOHBOHZJHKZJV-UHFFFAOYSA-N
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Description

The search results encompass a range of studies on related chemical structures and moieties, such as diazepines, pyrrolidines, pyridazines, and other heterocyclic compounds that share some similarity in structural or functional aspects with the target compound. These studies provide a foundation for understanding the chemical behavior, synthesis strategies, and potential applications of related compounds.

Synthesis Analysis

Research on compounds like 1,4-diazepines (Rashid et al., 2019) and pyridazine analogues (Jakhmola et al., 2016) involves exploring different synthetic routes, including reactions under various conditions and the use of specific catalysts or reagents. These insights can be crucial for devising synthetic strategies for complex molecules.

Molecular Structure Analysis

Studies on the molecular structure of heterocyclic compounds often involve spectroscopic methods and computational chemistry to understand the electronic and spatial configuration, as seen in the research on oxazoles (Joshi et al., 2017). These approaches can be applied to analyze the target compound's molecular structure, predicting reactivity and interaction with biological targets.

Chemical Reactions and Properties

The chemical reactivity and properties of heterocyclic compounds, including their ability to undergo various chemical reactions, have been extensively studied. For example, the synthesis and reactivity of imidazo[1,2-a]pyridines (Shankar et al., 2023) offer insights into functional group transformations and reaction selectivity, relevant for complex heterocyclic systems.

Physical and Chemical Properties Analysis

The physical and chemical properties of similar compounds, such as their solubility, stability, and interaction with various solvents, are crucial for understanding their behavior in different environments. Research on pyrrolidine derivatives (Petri et al., 2021) and their broad pharmacological activities provide a basis for investigating the properties of complex molecules and their potential applications.

properties

IUPAC Name

2-[2-(4-acetyl-1,4-diazepan-1-yl)-2-oxoethyl]-5-pyrrolidin-1-ylpyridazin-3-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H25N5O3/c1-14(23)19-7-4-8-21(10-9-19)17(25)13-22-16(24)11-15(12-18-22)20-5-2-3-6-20/h11-12H,2-10,13H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CWOHBOHZJHKZJV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)N1CCCN(CC1)C(=O)CN2C(=O)C=C(C=N2)N3CCCC3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H25N5O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

347.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.